Cas no 6117-80-2 (cis-2-Butene-1,4-diol)

• Product Name: cis-2-Butene-1,4-diol
• CAS No: 6117-80-2
• MF: C₄H₈O₂
• MW: 88.1051216125488
• MDL: MFCD00002924
• CID: 46413
• PubChem ID: 643790
• Update Time: 2025-04-18

cis-2-Butene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• cis-2-Butene-1,4-diol
• 1,4-Butenediol-[2]
• Vinylether Derivate
• cis-2-Buten-1,4-diol
• (Z)2-Butene-1,4-Diol
• (cis)-2-Butene-1,4-diol
• 2-Butene-1,4-diol
• (2Z)-2-(3,4-dihydroxybenzylidene)-4,6-dihydroxy-1-benzofuran-3(2H)-one
• (2Z)-2-buten-1,4-diol
• (Z)-2-(3,4-dihydroxybenzylidene)-4,6-dihydroxybenzofuran-3(2H)-one
• (Z)-2-[(3,4-dihydroxyphenyl)methylene]-4,6-dihydroxy-3(2H)-benzofuranone
• (Z)-2-buten-1,4-diol
• (z)-2-butene-1,4-diol
• 2-((Z)-3,4-dihydroxy-benzylidene)-4,6-dihydroxy-
• 2-[(3,4-dihydroxyphenyl)methylidene]-4,6-dihydroxy-3-benzofuranone
• 2-cis-1,4-butene-diol
• cis-1,4-dihydroxy-2-butene
• NSC-976
• EN300-301567
• 2-Buten-1,4-diol
• F0001-1607
• cis-Butenediol
• 2-BUTENE-1,4-DIOL, CIS-
• (2Z)-2-Butene-1,4-diol #
• B0693
• J-501996
• Cis-2-Butene-1,4 diol
• (Z)-but-2-ene-1,4-diol
• NSC976
• 2-Butene-1,4-diol, (Z)-
• 6117-80-2
• 110-64-5
• cis-2-Butene-1,4-diol, 96%, remainder trans-isomer
• (2Z)-2-Butene-1,4-diol
• 3-(2,3-DIHYDRO-BENZOFURAN-4-YL)-ACRYLICACID
• ZA7VGU6SCV
• cis-2-Butene-1,4-diol, 97%
• 2-Butene-1,4-diol (mix of cis and trans)
• Butenediol
• A802229
• EINECS 228-085-1
• 2-butene-1,4-diol, (2Z)-
• A833077
• UNII-ZA7VGU6SCV
• NS00005583
• Q27295224
• (2Z)-but-2-ene-1,4-diol
• MFCD00002924
• NSC-1260
• AKOS016015277
• cis-but-2-ene-1,4-diol
• D70059
• 1,4-DIHYDROXY-2-BUTENE
• DTXSID301018106
• NSC1260

• MDL： MFCD00002924
• Inchi： 1S/C4H8O2/c5-3-1-2-4-6/h1-2,5-6H,3-4H2/b2-1-
• InChI Key： ORTVZLZNOYNASJ-UPHRSURJSA-N
• SMILES： OC/C=C\CO
• BRN： 1679241

Computed Properties

• Exact Mass: 88.05240
• Monoisotopic Mass: 88.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 34.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Yellow transparent liquid
• Density: 1.072 g/mL at 20 °C(lit.)
• Melting Point: 7°C(lit.)
• Boiling Point: 235°C(lit.)
• Flash Point: Fahrenheit: 260.6 ° f
  Celsius: 127 ° c
  
• Refractive Index: n20/D 1.478(lit.)
• Water Partition Coefficient: dissolution
• PSA: 40.46000
• LogP: -0.47280
• Solubility: Soluble in water. Soluble in ethanol, acetone, slightly soluble in benzene.
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

cis-2-Butene-1,4-diol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S23; S24/25; S36; S26
• RTECS：EM4970000
• Hazardous Material Identification：
• Storage Condition：indoor
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Acids/Esters